Cas no 370855-34-8 (5-(5-Chloro-2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(5-Chloro-2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 370855-34-8
• MF: C₁₀H₁₀ClN₃OS
• MW: 255.723899364471
• MDL: MFCD03799942
• CID: 297686
• PubChem ID: 701673
• Update Time: 2025-05-21

5-(5-Chloro-2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(5-Chloro-2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 3-(5-chloro-2-methoxyphenyl)-4-methyl-1H-1,2,4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione,5-(5-chloro-2-methoxyphenyl)-2,4-dihydro-4-methyl-
• 5-(5-chloro-2-methoxyphenyl)-4-methyl-1,2,4-triazole-3-thiol
• 5-(5-chloro-2-methoxyphenyl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• AC1LDULA
• CTK7A5976
• MolPort-000-708-722
• SBB021705
• STOCK2S-60464
• MLS000534024
• SMR000141460
• 370855-34-8
• AKOS B017986
• AKOS000307498
• SDCCGMLS-0065189.P001
• CS-0323335
• EU-0012672
• MFCD03799942
• AKOS000347408
• VS-05237
• CHEMBL1372287
• 3-(5-CHLORO-2-METHOXYPHENYL)-4-METHYL-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
• DTXSID00351488
• HMS2274N23

• MDL： MFCD03799942
• Inchi： 1S/C10H10ClN3OS/c1-14-9(12-13-10(14)16)7-5-6(11)3-4-8(7)15-2/h3-5H,1-2H3,(H,13,16)
• InChI Key： VHILZAPMAFFGCD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1=NNC(N1C)=S)OC

Computed Properties

• Exact Mass: 255.02300
• Monoisotopic Mass: 255.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 356.3°C at 760 mmHg
• Flash Point: 169.3°C
• Refractive Index: 1.663
• PSA: 78.74000
• LogP: 2.43280

5-(5-Chloro-2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(5-Chloro-2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol

Research Brief on 5-(5-Chloro-2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS: 370855-34-8)

The compound 5-(5-Chloro-2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS: 370855-34-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery. Its unique structure, featuring a triazole-thiol moiety, has been shown to exhibit promising antimicrobial and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory effects against bacterial strains such as Staphylococcus aureus and Escherichia coli, with MIC values in the low micromolar range.

In addition to its antimicrobial activity, research has also explored its potential in oncology. A preclinical study conducted by researchers at the University of Cambridge revealed that 5-(5-Chloro-2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol could selectively inhibit the proliferation of certain cancer cell lines, including breast and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer.

The synthesis of this compound has also been optimized in recent years. A 2022 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route that improves scalability and reduces the use of hazardous reagents. This advancement is particularly significant for industrial applications, where efficient and sustainable production methods are critical.

Despite these promising findings, challenges remain. For example, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing studies are exploring structural modifications to enhance these properties while maintaining its biological activity. Researchers are also investigating its potential synergies with existing therapeutics to improve clinical outcomes.

In conclusion, 5-(5-Chloro-2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol represents a compelling candidate for further development in antimicrobial and anticancer therapies. Its unique chemical structure and demonstrated biological activity make it a valuable focus for future research. Continued efforts to optimize its synthesis and evaluate its therapeutic potential will be essential for translating these findings into clinical applications.